Cas no 2229301-43-1 (2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid
• CAS No: 2229301-43-1
• MF: C₁₃H₁₇NO₆
• MW: 283.277184247971
• CID: 6109760
• PubChem ID: 165879884
• Update Time: 2025-06-15

2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid
• 2229301-43-1
• 2-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2-hydroxyacetic acid
• EN300-1875864

• Inchi： 1S/C13H17NO6/c1-13(2,3)20-12(19)14-8-5-4-7(6-9(8)15)10(16)11(17)18/h4-6,10,15-16H,1-3H3,(H,14,19)(H,17,18)
• InChI Key： GSWKLCSCRSPUHX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C(C(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.10558726g/mol
• Monoisotopic Mass: 283.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 116Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid (CAS No. 2229301-43-1)

The compound 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid (CAS No. 2229301-43-1) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amino group and a hydroxyphenyl moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its role in peptide synthesis, drug discovery, and enzyme inhibition studies.

One of the most notable features of 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid is its versatility in medicinal chemistry. The Boc group serves as a protective group for amines, which is crucial in multi-step synthetic processes. This functionality aligns with the growing demand for green chemistry and sustainable synthesis methods, as it allows for selective deprotection under mild conditions. Additionally, the presence of both hydroxy and carboxylic acid groups enables further derivatization, making it a key building block for bioconjugation and prodrug development.

In recent years, the scientific community has shown heightened interest in compounds like 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid due to their potential applications in targeted drug delivery and cancer therapeutics. The compound's ability to interact with biological systems through hydrogen bonding and its pH-sensitive properties make it a candidate for designing smart drug carriers. This aligns with the current trend of personalized medicine, where researchers seek molecules that can be tailored to specific physiological conditions.

From a structural perspective, the compound's aromatic ring and hydroxyacetic acid side chain contribute to its stability and solubility in aqueous environments. These characteristics are critical for in vitro and in vivo studies, particularly in the context of neurodegenerative disease research and anti-inflammatory agents. The compound's logP value and hydrogen bond donor/acceptor count further enhance its suitability for bioavailability optimization, a hot topic in modern pharmacology.

The synthesis of 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid typically involves multi-step organic reactions, including Boc protection, aryl hydroxylation, and carboxylic acid formation. These processes are often optimized for high yield and low environmental impact, reflecting the industry's shift toward eco-friendly manufacturing. Researchers are also exploring catalytic methods to improve the efficiency of its production, addressing the demand for cost-effective and scalable synthetic routes.

Another area of interest is the compound's potential role in antibiotic development. With the rise of antibiotic resistance, scientists are investigating novel scaffolds like 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid to design next-generation antimicrobial agents. Its structural flexibility allows for modifications that can target resistant bacterial strains, making it a promising candidate for infectious disease research.

In summary, 2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2-hydroxyacetic acid (CAS No. 2229301-43-1) is a multifaceted compound with broad applications in pharmaceutical research, drug development, and biochemical studies. Its unique properties and adaptability to modern synthetic challenges position it as a valuable tool for addressing some of the most pressing issues in healthcare and biotechnology. As research progresses, this compound is likely to play an even greater role in advancing precision medicine and sustainable chemistry.